Cas no 1701721-03-0 (3-[(2-Chloro-4-methylphenyl)methoxy]azetidine)

• Product Name: 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine
• CAS No: 1701721-03-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5707950
• PubChem ID: 106864767
• Update Time: 2025-05-23

3-[(2-Chloro-4-methylphenyl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine
• 1701721-03-0
• EN300-1146208

• Inchi： 1S/C11H14ClNO/c1-8-2-3-9(11(12)4-8)7-14-10-5-13-6-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： LNVZZHVGZZXCBO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1COC1CNC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine

Comprehensive Overview of 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine (CAS No. 1701721-03-0): Properties, Applications, and Industry Insights

3-[(2-Chloro-4-methylphenyl)methoxy]azetidine (CAS No. 1701721-03-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azetidine ring, a four-membered nitrogen heterocycle, with a chloro-methylphenyl moiety, offering a balance of reactivity and stability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in modulating biological targets where constrained ring systems are advantageous.

The compound's CAS number 1701721-03-0 serves as a critical identifier in regulatory and safety documentation. Its molecular formula C11H14ClNO and precise structure make it valuable for structure-activity relationship (SAR) studies. Current trends show growing interest in azetidine derivatives as bioisosteres for saturated heterocycles, addressing challenges like metabolic stability in lead optimization. This aligns with industry demands for fragment-based drug design approaches, where 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine serves as a versatile scaffold.

Analytical characterization of CAS 1701721-03-0 typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. The chloro-substituted aromatic ring contributes to distinct spectral signatures, while the azetidine oxygen linkage influences its polarity profile. These properties are frequently discussed in forums focusing on medicinal chemistry optimization, where researchers seek compounds with balanced lipophilicity (LogP) and hydrogen bonding capacity.

In the context of green chemistry initiatives, synthetic routes to 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine are being optimized to reduce hazardous byproducts. Recent patent literature highlights its incorporation into crop protection agents, leveraging the chloro-methylphenyl group for targeted biological activity. This application resonates with current agricultural needs for selective pest control compounds with minimal environmental impact.

The compound's stability under various pH conditions makes it particularly interesting for formulation development. Stability studies of CAS 1701721-03-0 are frequently cited in discussions about prodrug strategies and controlled release systems. Its molecular weight (211.69 g/mol) falls within the desirable range for bioavailability optimization, a hot topic in pharmacokinetic research communities.

Emerging applications in material science are also being explored, where the compound's rigid structure contributes to polymeric network formation. This intersects with growing interest in functional materials for electronic and coating applications. The methoxyazetidine component particularly attracts attention for its potential in modifying surface properties.

From a commercial perspective, 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine is manufactured under strict GMP conditions for research use. Supply chain discussions often focus on custom synthesis scalability and regulatory compliance documentation. The compound's MSDS specifications are frequently requested by laboratories implementing ISO 9001 quality systems.

Ongoing research examines the compound's potential in neurological targets, capitalizing on the azetidine ring's ability to cross the blood-brain barrier. This connects with widespread interest in CNS drug development, particularly for neurodegenerative conditions. The chloro-methylphenyl substitution pattern is being evaluated for its influence on receptor binding affinity in various screening assays.

In computational chemistry, 1701721-03-0 serves as a test case for molecular docking studies due to its intermediate complexity. Researchers frequently query conformational analysis methods for this compound, given the restricted rotation of its azetidine core. These studies contribute to broader discussions about molecular flexibility in drug-target interactions.

The compound's thermal properties are relevant for process chemistry optimization, with melting point and decomposition characteristics being key parameters for scale-up protocols. This technical data is increasingly important as the industry shifts toward continuous manufacturing paradigms in API production.

Looking forward, 3-[(2-Chloro-4-methylphenyl)methoxy]azetidine represents an important example of how heterocyclic chemistry continues to enable advances in multiple scientific disciplines. Its dual functionality as both a pharmacophore and chemical intermediate ensures ongoing relevance in academic and industrial settings alike.